Cas no 53338-48-0 (Benzenamine, 4-(5-phenyl-1,3,4-oxadiazol-2-yl)-)

• Product name: Benzenamine, 4-(5-phenyl-1,3,4-oxadiazol-2-yl)-
• CAS No: 53338-48-0
• MF: C₁₄H₁₁N₃O
• MW: 237.256642580032
• CID: 4024528
• PubChem ID: 818368

Benzenamine, 4-(5-phenyl-1,3,4-oxadiazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(5-phenyl-1,3,4-oxadiazol-2-yl)-
• 4-(5-Phenyl-[1,3,4]oxadiazol-2-yl)-phenylamine
• SCHEMBL8650657
• AKOS000642620
• HMS2818N11
• CCG-5757
• DB-112842
• CS-0360131
• SMR000515281
• MLS001205011
• HMS3439P18
• 53338-48-0
• DTXSID701327884
• BIM-0016767.P001
• 4-(5-phenyl-1,3,4-oxadiazol-2-yl)aniline
• STK295849
• CBMicro_016814
• CHEMBL1608952

• Inchi： InChI=1S/C14H11N3O/c15-12-8-6-11(7-9-12)14-17-16-13(18-14)10-4-2-1-3-5-10/h1-9H,15H2
• InChI Key： ZGBQIUIUFJKOKW-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 237.090211983Da
• Monoisotopic Mass: 237.090211983Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.9Ų
• XLogP3: 2.4